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Compound of Interest

Compound Name:
2,5-dihydro-1H-pyrrole

Hydrochloride

Cat. No.: B1312905 Get Quote

An In-depth Technical Guide to 2,5-dihydro-1H-pyrrole Hydrochloride

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2,5-dihydro-1H-pyrrole Hydrochloride, also known as 3-Pyrroline

hydrochloride. This compound is a valuable intermediate in organic synthesis, particularly for

the preparation of various nitrogen-containing heterocycles used in the development of

pharmaceuticals, agrochemicals, and other specialty chemicals.[1]

Chemical Structure and Identification
2,5-dihydro-1H-pyrrole Hydrochloride is the hydrochloride salt of 3-pyrroline. The structure

consists of a five-membered unsaturated heterocyclic ring containing a nitrogen atom, which is

protonated by hydrogen chloride.

Caption: Chemical structure of 2,5-dihydro-1H-pyrrole Hydrochloride.

A summary of key identifiers for this compound is provided in the table below.
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Identifier Value

IUPAC Name 2,5-dihydro-1H-pyrrole hydrochloride

Synonyms
3-Pyrroline hydrochloride[1][2][3], 1H-Pyrrole,

2,5-dihydro-, hydrochloride[2][3][4]

CAS Number 63468-63-3[2][3][4][5][6]

Molecular Formula C₄H₈ClN[3][4][6][7] or C₄H₇N · HCl[5]

SMILES [H]Cl.N1CC=CC1[4] or Cl.C1NCC=C1[5]

InChI
1S/C4H7N.ClH/c1-2-4-5-3-1;/h1-2,5H,3-

4H2;1H[2][5]

InChIKey GBGHNSYFGCVGDX-UHFFFAOYSA-N[2][3][5]

Physicochemical Properties
2,5-dihydro-1H-pyrrole Hydrochloride is a white to light yellow crystalline solid.[7] It is

soluble in water and alcohol.[7] The compound is known to be sensitive to high temperatures

and sunlight, which can cause decomposition.[7] It is also characterized by a pungent odor.[7]

Property Value

Molecular Weight 105.57 g/mol [4][5][7]

Melting Point 169.5-171.5 °C[7]

Appearance
White to light yellow/orange solid or crystalline

powder[7]

Solubility Soluble in water and alcohol solvents[7]

Purity Available in purities of 95% to ≥98%[2][4][6]

Storage Under inert gas (nitrogen or Argon) at 2-8°C[7]

Experimental Protocols
Synthesis of 2,5-dihydro-1H-pyrrole Hydrochloride
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A general method for the synthesis of 2,5-dihydro-1H-pyrrole hydrochloride involves the

reaction of pyrrole with hydrogen chloride.[7]

Materials:

Pyrrole

Anhydrous ethanol

Hydrogen chloride gas

Procedure:

Dissolve pyrrole in anhydrous ethanol in a suitable reaction vessel. This is typically

performed at room temperature.[7]

Slowly bubble hydrogen chloride gas through the solution, or add it dropwise.[7]

Allow the reaction to proceed for a sufficient period.

The product, 2,5-dihydro-1H-pyrrole hydrochloride, will precipitate from the solution and

can be collected.
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Caption: Synthesis of 2,5-dihydro-1H-pyrrole Hydrochloride.
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2,5-dihydro-1H-pyrrole hydrochloride is a versatile building block in organic synthesis.[1] Its

primary application is as an intermediate in the preparation of a wide range of organic

compounds, including pharmaceuticals, dyes, and polymers.[7] The pyrroline scaffold is a key

structural motif in many biologically active molecules, making this compound particularly useful

in drug discovery and medicinal chemistry.[1]

Safety and Handling
2,5-dihydro-1H-pyrrole hydrochloride may cause irritation upon contact with skin, eyes, and

mucous membranes.[7] It is essential to use appropriate personal protective equipment, such

as gloves and safety glasses, when handling this compound.[7] It should be stored in a dry,

dark, and well-ventilated area.[7] In case of ingestion or inhalation, immediate medical attention

should be sought.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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